Cas no 97675-15-5 (Benzene, 1-methoxy-3-[(trifluoromethyl)thio]-)

• Product Name: Benzene, 1-methoxy-3-[(trifluoromethyl)thio]-
• CAS No: 97675-15-5
• MF: C₈H₇F₃OS
• MW: 208.200791597366
• CID: 5262112
• PubChem ID: 13508841
• Update Time: 2025-10-28

Benzene, 1-methoxy-3-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-3-[(trifluoromethyl)thio]-

• Inchi： 1S/C8H7F3OS/c1-12-6-3-2-4-7(5-6)13-8(9,10)11/h2-5H,1H3
• InChI Key： WQBOHODTXANJLJ-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=CC(SC(F)(F)F)=C1

Computed Properties

• Exact Mass: 208.01697050g/mol
• Monoisotopic Mass: 208.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene, 1-methoxy-3-[(trifluoromethyl)thio]-

Chemical Profile: Benzene, 1-methoxy-3-[(trifluoromethyl)thio]

Benzene, 1-methoxy-3-[(trifluoromethyl)thio], also known by its CAS number 97675-15-5, is a versatile organic compound with significant applications in various industries. This compound is characterized by its benzene ring structure, which is substituted with a methoxy group at position 1 and a trifluoromethylthio group at position 3. The combination of these substituents imparts unique chemical properties, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

The methoxy group at position 1 contributes to the compound's reactivity and solubility, while the trifluoromethylthio group at position 3 introduces electron-withdrawing effects, enhancing the compound's stability and bioavailability. Recent studies have highlighted the importance of such substituent effects in optimizing drug delivery systems. For instance, researchers have demonstrated that the trifluoromethylthio group can improve the pharmacokinetic profile of certain drugs by reducing metabolic degradation.

One of the most notable applications of Benzene, 1-methoxy-3-[(trifluoromethyl)thio] is in the development of herbicides. Its ability to inhibit specific enzymes involved in plant metabolism makes it an effective component in agricultural pest control. According to a 2023 study published in *Journal of Agricultural Chemistry*, this compound exhibits high selectivity towards weed species without adversely affecting crop plants. This property is particularly valuable in sustainable agriculture practices aimed at reducing chemical inputs while maintaining crop yields.

In the pharmaceutical sector, Benzene, 1-methoxy-3-[(trifluoromethyl)thio] serves as a key intermediate in the synthesis of various bioactive compounds. For example, it has been used to develop novel antiviral agents targeting RNA-dependent RNA polymerase enzymes. A recent breakthrough reported in *Nature Communications* revealed that derivatives of this compound exhibit potent inhibitory activity against SARS-CoV-2 variants, offering promising leads for antiviral drug development.

The synthesis of Benzene, 1-methoxy-3-[(trifluoromethyl)thio] involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality. This advancement is particularly relevant for large-scale production in industries requiring high volumes of this compound.

From an environmental perspective, understanding the fate and transport of Benzene, 1-methoxy-3-[(trifluoromethyl)thio] in ecosystems is crucial for assessing its potential risks. Recent studies conducted by environmental scientists have focused on its biodegradation pathways and bioaccumulation potential. Results indicate that under aerobic conditions, this compound undergoes rapid microbial degradation, minimizing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on soil microbiota and terrestrial ecosystems.

In conclusion, Benzene, 1-methoxy-3-[(trifluoromethyl)thio] (CAS No: 97675-15-5) is a multifaceted compound with wide-ranging applications across industries. Its unique chemical structure and functional groups make it an essential building block for developing innovative solutions in agriculture and medicine. As research continues to uncover new insights into its properties and applications, this compound is poised to play an even greater role in advancing modern chemistry and technology.